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Compound of Interest

Compound Name: Hdac-IN-87

Cat. No.: B15582227 Get Quote

Essential Safety and Handling Guide for Hdac-
IN-87
For researchers, scientists, and drug development professionals, this guide provides crucial

safety and logistical information for the handling and disposal of Hdac-IN-87, a nonselective

histone deacetylase (HDAC) inhibitor.

While a comprehensive Safety Data Sheet (SDS) for Hdac-IN-87 is not publicly available, the

precautionary principle dictates that compounds with limited toxicological data, especially those

designed to be biologically active, should be handled with care. The following guidelines are

based on best practices for handling potent research chemicals and information available for

similar HDAC inhibitors.

Immediate Safety and Handling Precautions
Hdac-IN-87 is intended for research use only and its toxicological properties have not been

fully investigated[1]. As an HDAC inhibitor, it should be treated as a potentially hazardous

substance. It is known to have an acute oral LD50 of greater than 500 mg/kg in rats[1][2][3].

Direct contact with skin, eyes, and mucous membranes should be avoided. Inhalation of the

powdered form or aerosols of solutions must be prevented.
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Personal Protective Equipment (PPE)
Recommendations
Appropriate PPE is essential to minimize exposure during the handling of Hdac-IN-87. The

level of PPE required will depend on the specific procedure being performed.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b15582227?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15582227?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Task
Recommended Personal Protective

Equipment

Receiving and Unpacking - Chemical-resistant gloves (e.g., nitrile)

- Safety glasses

- Laboratory coat

Handling Solid Compound (Weighing,

Aliquoting)

- Chemical-resistant gloves (double gloving

recommended)

- Safety goggles or a face shield

- Laboratory coat (disposable gown

recommended)

- Respiratory protection (e.g., N95 respirator or

working in a certified chemical fume hood)

Preparing Solutions - Chemical-resistant gloves

- Safety goggles

- Laboratory coat

Administering to Cell Cultures or Animals - Chemical-resistant gloves

- Safety glasses

- Laboratory coat

Spill Cleanup
- Chemical-resistant gloves (double gloving

recommended)

- Safety goggles and face shield

- Impervious disposable gown

- Shoe covers

- Appropriate respiratory protection

Waste Disposal - Chemical-resistant gloves

- Safety glasses
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- Laboratory coat

Experimental Protocol: Safe Handling of Hdac-IN-87
This protocol outlines the essential steps for safely handling Hdac-IN-87 from receipt to

disposal.

1. Receiving and Storage:

Upon receipt, visually inspect the package for any signs of damage or leakage.

Wear appropriate PPE (gloves, lab coat, safety glasses) when unpacking.

The compound is typically supplied as a powder. Store at -20°C for long-term stability[1].

2. Weighing the Solid Compound:

All handling of the solid form of Hdac-IN-87 should be conducted in a certified chemical fume

hood or a ventilated balance enclosure to prevent inhalation of the powder.

Don appropriate PPE, including double gloves, a disposable gown, and respiratory

protection.

Use dedicated spatulas and weighing boats. Clean all equipment thoroughly after use.

3. Preparing Stock Solutions:

Hdac-IN-87 is soluble in DMSO[1].

In a chemical fume hood, add the appropriate solvent to the vial containing the pre-weighed

compound.

Cap the vial tightly and vortex or sonicate as needed to ensure complete dissolution[1].

Clearly label the stock solution with the compound name, concentration, solvent, date, and

your initials.

Store stock solutions at -20°C or -80°C as recommended for stability[2].
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4. Diluting to Working Concentrations:

Perform all dilutions in a chemical fume hood or a biological safety cabinet if for cell culture

use.

Use appropriate PPE (gloves, lab coat, safety glasses).

5. Spill Management:

In the event of a spill, evacuate the immediate area.

Wearing appropriate PPE for spill cleanup, cover the spill with an absorbent material.

For liquid spills, use a spill kit appropriate for chemical spills.

For solid spills, carefully dampen the absorbent material to avoid raising dust.

Collect all contaminated materials into a sealed, labeled hazardous waste container.

Clean the spill area with a suitable decontaminating solution.

6. Disposal Plan:

All waste contaminated with Hdac-IN-87, including empty vials, pipette tips, gloves, and

absorbent materials, must be disposed of as hazardous chemical waste.

Collect solid and liquid waste in separate, clearly labeled, and sealed containers.

Follow your institution's specific guidelines for hazardous waste disposal. Do not dispose of

Hdac-IN-87 down the drain or in the regular trash.
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Click to download full resolution via product page

Caption: Workflow for the safe handling of Hdac-IN-87 from receipt to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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